Cas no 187467-31-8 (4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone)

• Product Name: 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone
• CAS No: 187467-31-8
• MF: C₉H₁₃N₃O₄
• MW: 227.22
• MDL: MFCD28041156
• CID: 5083286
• PubChem ID: 453557
• Update Time: 2026-03-01

4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone

• MDL： MFCD28041156
• Inchi： 1S/C9H13N3O4/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8-/m1/s1
• InChI Key： CKTSBUTUHBMZGZ-GKROBHDKSA-N
• SMILES： C1(=NC(N(C=C1)[C@H]1C[C@H]([C@H](CO)O1)O)=O)N

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone

Chemical Profile of 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone (CAS No. 187467-31-8)

4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone, identified by its CAS number 187467-31-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This nucleoside analog belongs to the pyrimidine class, featuring a unique pentofuranose sugar moiety linked to a pyrimidinone core. The compound's intricate architecture makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The chemical structure of 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone consists of a pyrimidinone ring substituted with an amino group at the 4-position and a 2-deoxy-α-L-erythro-pentofuranosyl moiety at the 1-position. This configuration suggests potential biological activity, as similar scaffolds have been reported to exhibit various pharmacological properties. The presence of the pentofuranose sugar not only contributes to the compound's solubility and stability but also influences its interactions with biological targets.

In recent years, nucleoside analogs have been extensively studied for their antiviral, anticancer, and antimicrobial properties. The modification of the natural nucleoside structure often enhances drug efficacy and reduces toxicity. 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone represents an example of such structural modification, where the introduction of functional groups and sugar moieties can fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential application in antiviral therapy. Viruses such as influenza and hepatitis B rely on nucleoside analogs as substrates for replication. By inhibiting viral polymerases, these analogs can effectively reduce viral load and mitigate disease progression. Preliminary studies have suggested that 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone may interfere with viral DNA/RNA synthesis, making it a promising lead compound for further investigation.

The synthesis of 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone presents both challenges and opportunities. The pentofuranose sugar component requires precise stereochemical control during its construction, which can be achieved through enzymatic or chemical methods. Advances in glycosylation techniques have enabled the efficient synthesis of such complex sugars, opening new avenues for drug development.

Furthermore, computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone and its biological targets. These studies can provide insights into binding affinities, metabolic pathways, and potential side effects, thereby guiding the optimization process for drug candidates.

Recent research has also highlighted the importance of structure-based drug design in developing next-generation therapeutics. By leveraging high-resolution crystal structures of target enzymes or receptors, medicinal chemists can design molecules that exhibit high specificity and potency. 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone could serve as a key intermediate in such endeavors, offering a scaffold for generating novel derivatives with enhanced pharmacological properties.

The pharmaceutical industry continues to invest heavily in nucleoside analogs due to their broad therapeutic applications. From treating chronic viral infections to combating cancer, these compounds have revolutionized modern medicine. As research progresses, compounds like 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone are expected to play a crucial role in addressing unmet medical needs.

In conclusion, 4-Amino-1-(2-deoxy-α-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone (CAS No. 187467-31-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique chemical features make it an attractive candidate for further exploration in antiviral and anticancer therapies. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute to the development of novel therapeutic agents that could improve patient outcomes worldwide.